1-azido-3-(propan-2-yl)benzene
Overview
Description
1-azido-3-(propan-2-yl)benzene is a chemical compound with the molecular formula C9H11N3. It is an azide-containing reagent . This compound is used in various chemical reactions and has potential applications in the field of organic chemistry .
Synthesis Analysis
The synthesis of 1-azido-3-(propan-2-yl)benzene can involve several steps. One approach could be the reaction of isatins with 1,2-dibromoalkanes to form a compound, which then reacts with sodium azide in DMF to form 1-(4-azidoalkyl)indoline-2,3-dione . Another method involves the azidoheteroarylation of [1.1.1]propellane .Molecular Structure Analysis
The molecular structure of 1-azido-3-(propan-2-yl)benzene involves a benzene ring with an azido group and a propan-2-yl group attached. The azido group has a polar character, which can have a significant effect on bond lengths and angles .Chemical Reactions Analysis
1-azido-3-(propan-2-yl)benzene can participate in various chemical reactions. For instance, it can be involved in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reactions . It can also undergo oxidation at the benzylic position .Scientific Research Applications
Synthesis of Novel Diphenylpiperazine 1,2,3-triazole Derivatives
“1-azido-3-(propan-2-yl)benzene” could potentially be used in the synthesis of novel diphenylpiperazine 1,2,3-triazole derivatives. These derivatives have been investigated for their antibacterial, antifungal, and cytotoxic activities .
Synthesis of α-Azido Ketones
“1-azido-3-(propan-2-yl)benzene” might be used in the synthesis of α-azido ketones. These are versatile and valuable synthetic intermediates known for their wide variety of applications, such as in amine, imine, oxazole, pyrazole, triazole, pyrimidine, pyrazine, and amide alkaloid formation .
Synthesis of Biologically Important Heterocyclic Compounds
α-Azido ketones, which could potentially be synthesized from “1-azido-3-(propan-2-yl)benzene”, have been employed for the synthesis of a number of biologically important heterocyclic compounds .
Synthesis of 1,2,3-Triazoles
“1-azido-3-(propan-2-yl)benzene” could be used in the synthesis of 1,2,3-triazoles through copper (I) catalyzed alkyne-azide 1,3-cycloaddition reaction . These molecules display valuable pharmaceutically important properties such as antiallergic, antihistamine, antibacterial effects, tuberculosis inhibition, anti-HIV, antitumor activities and agrochemical applications .
Synthesis of Pyridinyl-1,2,3-triazoles
“1-azido-3-(propan-2-yl)benzene” could potentially be used in the synthesis of pyridinyl-1,2,3-triazoles, which inhibit TGF-β-induced transcriptional activation of ALK signaling .
Synthesis of Triazolyl Ketone Derivatives
“1-azido-3-(propan-2-yl)benzene” could potentially be used in the synthesis of various triazolyl ketone derivatives of cholesterol obtained by CuAAC reaction with various cholesterol derivatives . These show very good anti-proliferative activities against three human cancer cell lines .
Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-3-(propan-2-yl)benzene involves the conversion of a commercially available starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzene", "2-Propanol", "Sodium azide", "Sulfuric acid", "Sodium hydroxide", "Sodium sulfate", "Water" ], "Reaction": [ { "Step 1": "Benzene is reacted with propan-2-ol in the presence of sulfuric acid to form 3-(propan-2-yl)phenol." }, { "Step 2": "3-(propan-2-yl)phenol is then reacted with sodium azide in the presence of sodium hydroxide to form 1-azido-3-(propan-2-yl)benzene." }, { "Step 3": "The crude product is purified by recrystallization from ethanol to obtain the pure compound." } ] } | |
CAS RN |
77721-44-9 |
Product Name |
1-azido-3-(propan-2-yl)benzene |
Molecular Formula |
C9H11N3 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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